Cas no 1448026-71-8 (N-5-(pyrazine-2-carbonyl)-4H,5H,6H,7H-1,3thiazolo5,4-cpyridin-2-ylfuran-3-carboxamide)

• Product Name: N-5-(pyrazine-2-carbonyl)-4H,5H,6H,7H-1,3thiazolo5,4-cpyridin-2-ylfuran-3-carboxamide
• CAS No: 1448026-71-8
• MF: C₁₆H₁₃N₅O₃S
• MW: 355.371121168137
• CID: 6540480
• Update Time: 2025-07-20

N-5-(pyrazine-2-carbonyl)-4H,5H,6H,7H-1,3thiazolo5,4-cpyridin-2-ylfuran-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-5-(pyrazine-2-carbonyl)-4H,5H,6H,7H-1,3thiazolo5,4-cpyridin-2-ylfuran-3-carboxamide
• N-[5-(pyrazine-2-carbonyl)-6,7-dihydro-4H-[1,3]thiazolo[5,4-c]pyridin-2-yl]furan-3-carboxamide
• 3-Furancarboxamide, N-[4,5,6,7-tetrahydro-5-(2-pyrazinylcarbonyl)thiazolo[5,4-c]pyridin-2-yl]-

• Inchi： 1S/C16H13N5O3S/c22-14(10-2-6-24-9-10)20-16-19-11-1-5-21(8-13(11)25-16)15(23)12-7-17-3-4-18-12/h2-4,6-7,9H,1,5,8H2,(H,19,20,22)
• InChI Key： SKSCJHRJLVJWQC-UHFFFAOYSA-N
• SMILES： O1C=CC(C(NC2=NC3CCN(C(C4=NC=CN=C4)=O)CC=3S2)=O)=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrazines Pyrazine carboxylic acids and derivatives

Additional information on N-5-(pyrazine-2-carbonyl)-4H,5H,6H,7H-1,3thiazolo5,4-cpyridin-2-ylfuran-3-carboxamide

Comprehensive Overview of N-5-(pyrazine-2-carbonyl)-4H,5H,6H,7H-1,3thiazolo5,4-cpyridin-2-ylfuran-3-carboxamide (CAS No. 1448026-71-8)

The compound N-5-(pyrazine-2-carbonyl)-4H,5H,6H,7H-1,3thiazolo5,4-cpyridin-2-ylfuran-3-carboxamide (CAS No. 1448026-71-8) is a highly specialized organic molecule that has garnered significant attention in the field of medicinal chemistry and drug discovery. Its unique structural features, including the pyrazine and thiazolo[5,4-c]pyridine moieties, make it a promising candidate for various pharmaceutical applications. Researchers are particularly interested in its potential as a modulator of biological pathways, given its ability to interact with specific protein targets.

In recent years, the demand for novel heterocyclic compounds like N-5-(pyrazine-2-carbonyl)-4H,5H,6H,7H-1,3thiazolo5,4-cpyridin-2-ylfuran-3-carboxamide has surged, driven by the need for innovative therapeutics in areas such as oncology, neurology, and infectious diseases. The compound's furan-3-carboxamide group further enhances its bioavailability and metabolic stability, making it a valuable scaffold for drug development. This aligns with the growing trend of structure-activity relationship (SAR) studies, which aim to optimize molecular properties for enhanced efficacy and safety.

One of the most frequently searched questions in the context of this compound revolves around its synthetic route and mechanism of action. While detailed synthetic protocols are often proprietary, published literature suggests that the pyrazine-2-carbonyl fragment can be introduced via acylation reactions, followed by cyclization to form the thiazolo[5,4-c]pyridine core. The compound's mechanism of action is hypothesized to involve inhibition of key enzymatic processes, though further in vitro and in vivo studies are needed to confirm this.

Another hot topic in the scientific community is the potential of N-5-(pyrazine-2-carbonyl)-4H,5H,6H,7H-1,3thiazolo5,4-cpyridin-2-ylfuran-3-carboxamide to address drug resistance in therapeutic applications. Its multi-targeted design may offer advantages over traditional small-molecule inhibitors, particularly in combating resistant strains of pathogens or cancer cells. This has led to increased interest in its pharmacokinetic and pharmacodynamic profiles, with researchers exploring its absorption, distribution, metabolism, and excretion (ADME) properties.

From a commercial perspective, the compound's CAS No. 1448026-71-8 serves as a critical identifier for procurement and regulatory compliance. Suppliers and researchers alike rely on this number to ensure the accuracy of their chemical inventories and to facilitate seamless collaboration across global research networks. The compound's molecular weight and solubility are also frequently queried, as these parameters are essential for formulation and dosing studies.

In conclusion, N-5-(pyrazine-2-carbonyl)-4H,5H,6H,7H-1,3thiazolo5,4-cpyridin-2-ylfuran-3-carboxamide represents a fascinating area of research with broad implications for modern medicine. Its intricate structure and potential therapeutic benefits make it a subject of ongoing investigation, particularly in the context of precision medicine and targeted therapy. As the scientific community continues to unravel its full potential, this compound is poised to play a pivotal role in the next generation of pharmaceutical innovations.